Zinc Sulfate Zinc Sulfate Anhydrous zinc sulfate is a colorless crystalline solid. Zinc sulfate is also obtained as a hexahydrate, ZnSO4.6H2O, and as a heptahydrate ZnSO4.7H2O. All forms are soluble in water. All are noncombustible. The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in the production of rayon, as a feed supplement, and as a fertilizer ingredient.
Zinc sulfate is a metal sulfate compound having zinc(2+) as the counterion. It has a role as a fertilizer. It is a metal sulfate and a zinc molecular entity. It contains a zinc(2+).
Zinc sulfate is the inorganic compound with the formula ZnSO4 and historically known as "white vitriol". It is on the World Health Organization's List of Essential Medicines, a list of the most important medication needed in a basic health system.
Brand Name: Vulcanchem
CAS No.: 7733-02-0
VCID: VC0152265
InChI: InChI=1S/H2O4S.Zn/c1-5(2,3)4;/h(H2,1,2,3,4);/q;+2
SMILES: OS(=O)(=O)O.[Zn+2]
Molecular Formula: ZnSO4. 7H2O
ZnSO4
O4SZn
Molecular Weight: 163.5 g/mol

Zinc Sulfate

CAS No.: 7733-02-0

Reference Standards

VCID: VC0152265

Molecular Formula: ZnSO4. 7H2O
ZnSO4
O4SZn

Molecular Weight: 163.5 g/mol

Zinc Sulfate - 7733-02-0

CAS No. 7733-02-0
Product Name Zinc Sulfate
Molecular Formula ZnSO4. 7H2O
ZnSO4
O4SZn
Molecular Weight 163.5 g/mol
IUPAC Name zinc;sulfuric acid
Standard InChI InChI=1S/H2O4S.Zn/c1-5(2,3)4;/h(H2,1,2,3,4);/q;+2
Standard InChIKey NWONKYPBYAMBJT-UHFFFAOYSA-L
SMILES OS(=O)(=O)O.[Zn+2]
Canonical SMILES [O-]S(=O)(=O)[O-].[Zn+2]
Colorform Colorless, orthorhombic crystals
Density 1.96 at 68 °F (USCG, 1999)
3.8 g/cu cm
1.97 g/cm³
3.8 g/cm³
Melting Point 212 °F (USCG, 1999)
680 °C (decomposes)
100 °C
Physical Description Anhydrous zinc sulfate is a colorless crystalline solid. Zinc sulfate is also obtained as a hexahydrate, ZnSO4.6H2O, and as a heptahydrate ZnSO4.7H2O. All forms are soluble in water. All are noncombustible. The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in the production of rayon, as a feed supplement, and as a fertilizer ingredient.
DryPowder; DryPowder, PelletsLargeCrystals; Liquid; OtherSolid; PelletsLargeCrystals
Liquid
GRANULES OR CRYSTALLINE POWDER.
COLOURLESS HYGROSCOPIC CRYSTALS.
Description Anhydrous zinc sulfate is a colorless crystalline solid. Zinc sulfate is also obtained as a hexahydrate, ZnSO4.6H2O, and as a heptahydrate ZnSO4.7H2O. All forms are soluble in water. All are noncombustible. The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in the production of rayon, as a feed supplement, and as a fertilizer ingredient.
Zinc sulfate is a metal sulfate compound having zinc(2+) as the counterion. It has a role as a fertilizer. It is a metal sulfate and a zinc molecular entity. It contains a zinc(2+).
Zinc sulfate is the inorganic compound with the formula ZnSO4 and historically known as "white vitriol". It is on the World Health Organization's List of Essential Medicines, a list of the most important medication needed in a basic health system.
Related CAS 7446-20-0 (heptahydrate)
Shelf Life There is ... /a/ tendency for solutions of zinc sulfate to form slight cloudiness due to seperation of basic salt formed through partial hydrolysis.
Solubility 57.7 g/100 g water at 25 °C
In water solubility, 101 g/100 g water at 70 °C
Solubility in water, g/100ml at 20 °C: 54
Solubility in water, g/100ml at 20 °C: 22 (good)
Synonyms Biolectra Zink; Biosanzink; Bonazen; Bufopto Zinc Sulfate; Complexonat; Honny Fresh 10P; Kreatol; Op-Thal-Zin; Optraex; Solvazinc; Solvezink; Sulfuric Acid Zinc Salt; Verazinc; White Vitriol; Z-Span; Zinc Sulfate; Zinc Sulfate (1:1); Zinc Sulfate (Zn
PubChem Compound 23001851
Last Modified Dec 23 2021
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